Cas no 215917-99-0 ((R)-4-Boc-(3-Hydroxymethyl)morpholine)

(R)-4-Boc-(3-Hydroxymethyl)morpholine is a chiral morpholine derivative featuring a Boc-protected amine and a hydroxymethyl functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the hydroxymethyl moiety offers versatility for further functionalization. Its stereochemical purity makes it suitable for asymmetric synthesis, ensuring high enantioselectivity in target applications. The compound’s well-defined structure and reactivity profile contribute to its utility in medicinal chemistry and peptide modifications. Proper handling under inert conditions is recommended to preserve its integrity.
(R)-4-Boc-(3-Hydroxymethyl)morpholine structure
215917-99-0 structure
Product Name:(R)-4-Boc-(3-Hydroxymethyl)morpholine
CAS No:215917-99-0
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD06799477
CID:66935
PubChem ID:1514267
Update Time:2025-06-07

(R)-4-Boc-(3-Hydroxymethyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3R)-3-(hydroxymethyl)morpholine-4-carboxylate
    • (R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester
    • (R)-4-Boc-(3-Hydroxymethyl)morpholine
    • (R)-4-Boc-3-hydroxymethylmorpholine
    • (R)-tert-butyl 3-(hydroxymethyl) morpholine-4-carboxylate
    • (R)-3-HydroxyMethyl-4-boc-Morpholine
    • (R)-tert-butyl 3-(hydroxymethyl)morpholine-4-carboxylate
    • 3(R)-Hydroxymethyl-4-Bocmorpholine
    • (R)-4-Boc-3-hydroxymethyl-morpholine
    • (R)-3-hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester
    • (R)-4-Boc-3-(hydroxymethyl)morpholine
    • (3R)-4-(tert-butoxycarbonvl)-3-(hydroxymethyl)morpholine
    • BCP14804
    • A4640
    • AM84759
    • CS-W001900
    • (3r)-4-(tert-butoxycarbonyl)-3-(hydroxymethyl)morpholine
    • DTXSID40363823
    • 215917-99-0
    • DS-11385
    • AIQSXVGBMCJQAG-MRVPVSSYSA-N
    • MFCD06799477
    • (R)-(-)-3-hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester
    • SCHEMBL1184919
    • tert-butyl (R)-hydroxymethylmorpholine-4-carboxylate
    • 3(R)-Hydroxymethyl-4-Boc-morpholine
    • J-014161
    • AKOS015841592
    • EN300-159827
    • (R)-3-Hydroxymethylmorpholine-4-carboxylicacid tert-butyl ester
    • MDL： MFCD06799477
    • Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h8,12H,4-7H2,1-3H3/t8-/m1/s1
    • InChI Key： AIQSXVGBMCJQAG-MRVPVSSYSA-N
    • SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](CO)C1

Computed Properties

  • Exact Mass: 217.13100
  • Monoisotopic Mass: 217.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.118
  • Boiling Point: 320.7°C at 760 mmHg
  • Flash Point: 147.8°C
  • Refractive Index: 1.474
  • PSA: 59.00000
  • LogP: 0.55250

(R)-4-Boc-(3-Hydroxymethyl)morpholine Security Information

(R)-4-Boc-(3-Hydroxymethyl)morpholine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-4-Boc-(3-Hydroxymethyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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(R)-4-Boc-3-hydroxymethyl-morpholine
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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(R)-4-Boc-(3-Hydroxymethyl)morpholine
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 159.0CNY 2021-08-04
TRC
H946470-50mg
(R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester
 215917-99-0
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 $155.00 2023-05-18
TRC
H946470-100mg
(R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester
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100mg
 $287.00 2023-05-18
TRC
H946470-250mg
(R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester
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TRC
H946470-500mg
(R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester
 215917-99-0
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 $1206.00 2023-05-18

(R)-4-Boc-(3-Hydroxymethyl)morpholine Production Method

(R)-4-Boc-(3-Hydroxymethyl)morpholine Related Literature

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